Cas no 68983-70-0 (1-(p-Tolyl)cyclopentanecarbonitrile)

1-(p-Tolyl)cyclopentanecarbonitrile Properties

Names and Identifiers

• 1-(p-Tolyl)cyclopentanecarbonitrile
• 1-(4-Methylphenyl)-1-cyclopentanecarbonitrile
• 1-(4-methylphenyl)cyclopentane-1-carbonitrile
• 1-(P-TOLYL)-1-CYCLOPENTANECARBONITRILE
• Cyclopentanecarbonitrile, 1-(4-methylphenyl)-
• 1-(4-methylphenyl)cyclopentanecarbonitrile
• 1-(p-Methylphenyl)cyclopentanecarbonitrile
• MFCD00065261
• Cyclopentanecarbonitrile, 1-p-tolyl-
• SCHEMBL2441730
• NSC 154618
• DTXSID20219031
• EINECS 273-487-2
• BB 0245831
• NSC-154618
• ULS5W2DPR3
• AKOS000298366
• NS00036793
• NSC154618
• 1-p-Tolylcyclopentanecarbonitrile
• 68983-70-0
• FT-0605868
• 1-p-Tolyl-cyclopentanecarbonitrile
• +Expand

• InChIKey： GTHMJIFNCGSBJT-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H15N/c1-11-4-6-12(7-5-11)13(10-14)8-2-3-9-13/h4-7H,2-3,8-9H2,1H3
• SMILES： CC1=CC=C(C=C1)C2(CCCC2)C#N

Computed Properties

• Exact Mass: 185.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 185.12
• Heavy Atom Count: 14
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• LogP: 3.33038
• PSA: 23.79000
• Refractive Index: 1.5298-1.5398
• Boiling Point: 158-160 ºC
• Flash Point: 121.3°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.04

1-(p-Tolyl)cyclopentanecarbonitrile Security Information

• Safety Instruction： S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Risk Phrases： R20/21/22;R36/37/38

1-(p-Tolyl)cyclopentanecarbonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%